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Compound of Interest

Compound Name: Hexamethylenimine-d4

Cat. No.: B13429949

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a
proposed synthesis route for Hexamethylenimine-d4. This deuterated analog of
Hexamethylenimine is a valuable tool in various research applications, particularly in
mechanistic studies and as an internal standard in mass spectrometry-based analyses.

Chemical Properties

Quantitative data for Hexamethylenimine is summarized below. The properties of
Hexamethylenimine-d4 are expected to be very similar, with the primary difference being its
molecular weight due to the four deuterium atoms.
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Hexamethyleneimi

Hexamethylenimin

Property . Reference
he e-d4 (Estimated)
Molecular Formula CeH13N CeHoDsN
Molecular Weight 99.17 g/mol 103.20 g/mol
Appearance Colorless liquid Colorless liquid [1112]
Odor Ammonia-like Ammonia-like [1]
Melting Point -37 °C ~-37°C
Boiling Point 138 °C at 749 mmHg ~138°C
) Slightly higher than
Density 0.88 g/mL at 25 °C
0.88 g/mL at 25 °C
_ 18 °C (64.4 °F) -
Flash Point ~18°C
closed cup
Solubility in Water Complete Complete

Vapor Pressure

7.4 mmHg at 21.1 °C

~7.4mmHgat 21.1
°C

Refractive Index

n20/D 1.466

~ 1.466

Synthesis of Hexamethylenimine-d4

While a specific, documented synthesis for Hexamethylenimine-d4 is not readily available in

the reviewed literature, a plausible and efficient method can be adapted from established

protocols for the deuteration of cyclic amines. The following proposed experimental protocol is

based on a ruthenium-catalyzed hydrogen-deuterium exchange reaction using deuterium oxide

(D20) as the deuterium source. This method is advantageous due to its high potential for

deuterium incorporation and the use of a readily available deuterium source.

Proposed Experimental Protocol: Ruthenium-Catalyzed

H/D Exchange

Materials:
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Hexamethyleneimine (=98% purity)

[{(n®-p-cymene)RuCl}2(u-H-p-Cl)] (Ruthenium catalyst)

Deuterium oxide (D20, 99.9 atom % D)

Anhydrous toluene

Inert gas (Argon or Nitrogen)

Standard glassware for organic synthesis (Schlenk flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add Hexamethyleneimine
(2.0 mmol), the ruthenium catalyst (0.01 mmol, 1 mol%), and anhydrous toluene (5 mL).

Addition of Deuterium Source: Add deuterium oxide (D20, 10 mmol) to the reaction mixture.

Reaction Conditions: The flask is sealed and the mixture is stirred vigorously at a
temperature of 120 °C for 24 hours.

Work-up: After cooling to room temperature, the reaction mixture is diluted with diethyl ether
and washed with brine. The organic layer is separated, dried over anhydrous sodium sulfate,
and filtered.

Purification: The solvent is removed under reduced pressure, and the resulting crude product
is purified by distillation to yield Hexamethylenimine-d4.

Characterization: The final product should be characterized by *H NMR, 3C NMR, and mass
spectrometry to confirm the structure and determine the extent of deuterium incorporation.

Synthesis Pathway

The following diagram illustrates the proposed catalytic cycle for the synthesis of

Hexamethylenimine-d4.
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Caption: Proposed catalytic cycle for the synthesis of Hexamethylenimine-d4.
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Safety Information

Hexamethyleneimine is a flammable liquid and is harmful if swallowed or in contact with skin. It
causes severe skin burns and eye damage and may cause respiratory irritation. It is also
harmful to aquatic life. Appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, should be worn at all times when handling this chemical. All
manipulations should be performed in a well-ventilated fume hood. For detailed safety
information, consult the Safety Data Sheet (SDS) for Hexamethyleneimine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. HEXAMETHYLENEIMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 2. Hexamethyleneimine | 111-49-9 [chemicalbook.com]

 To cite this document: BenchChem. [Hexamethylenimine-d4: A Technical Guide to its
Chemical Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13429949#hexamethylenimine-d4-chemical-
properties-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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